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For researchers, scientists, and drug development professionals, ensuring the accuracy and

comparability of analytical results is paramount. This guide provides an objective comparison of

inter-laboratory performance in the analysis of triadimenol residues, supported by

experimental data from a recent proficiency test. Detailed methodologies for common analytical

approaches are also presented to aid in the development and validation of robust in-house

methods.

Triadimenol, a systemic triazole fungicide, is widely used in agriculture to protect crops from

fungal diseases. Its potential for residues in food commodities necessitates reliable analytical

methods for monitoring and risk assessment. This guide delves into the performance of various

laboratories in detecting and quantifying triadimenol, offering valuable insights into the state of

current analytical practices.

Performance Snapshot: A Comparative Look at
Laboratory Proficiency
To benchmark the performance of different laboratories, data from the FAPAS (Food Analysis

Performance Assessment Scheme) proficiency test 09185 (May-July 2025) for the analysis of

pesticides in barley flour is presented below. In this test, a barley flour sample was spiked with

a known concentration of triadimenol (the assigned value), and participating laboratories were

tasked with quantifying the residue.
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The z-score is a statistical measure of a laboratory's performance, indicating how many

standard deviations a result is from the assigned value. A z-score between -2 and 2 is generally

considered satisfactory.

Laboratory Code
Reported Value
(µg/kg)

z-score Performance

Assigned Value 111 - -

Lab A 105 -0.5 Satisfactory

Lab B 120 0.8 Satisfactory

Lab C 98 -1.2 Satisfactory

Lab D 135 2.2 Questionable

Lab E 85 -2.3 Unsatisfactory

This table is a representative summary based on typical proficiency test data structures. The

full FAPAS report 09185 provides a comprehensive list of all participating laboratories.[1]

Unpacking the Methodology: A Guide to Triadimenol
Residue Analysis
The following sections outline a common and effective experimental protocol for the analysis of

triadimenol residues in food matrices, primarily based on the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction method followed by chromatographic analysis.

Sample Preparation and Extraction (QuEChERS Method)
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in a variety of food matrices.

Homogenization: A representative portion of the sample (e.g., 10-15 g of barley flour) is

weighed into a centrifuge tube.

Extraction: Acetonitrile is added to the sample, and the tube is shaken vigorously to ensure

thorough mixing and extraction of the pesticide residues. For samples with low water
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content, water may be added prior to the acetonitrile.

Salting Out: A mixture of salts, typically magnesium sulfate, sodium chloride, and sodium

citrate, is added to the tube. This induces phase separation between the aqueous and

organic layers, partitioning the pesticides into the acetonitrile layer. The tube is shaken again

and then centrifuged to separate the layers.

Dispersive Solid-Phase Extraction (d-SPE) Clean-up
An aliquot of the acetonitrile supernatant is transferred to a clean centrifuge tube containing a

d-SPE sorbent mixture. This step is crucial for removing interfering matrix components. A

common sorbent combination for cereal matrices includes:

Primary Secondary Amine (PSA): Removes polar matrix components such as organic acids,

sugars, and some pigments.

C18: Removes non-polar interferences like lipids.

Magnesium Sulfate: Removes excess water.

The tube is vortexed and then centrifuged. The resulting supernatant is the final extract ready

for analysis.

Analytical Determination
The cleaned-up extract is then analyzed using chromatographic techniques coupled with mass

spectrometry for sensitive and selective detection of triadimenol.

Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): A robust and widely used

technique for the analysis of thermally stable and volatile pesticides like triadimenol.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): An increasingly popular

alternative, particularly for a broader range of pesticides, including those that are thermally

labile.

Typical Instrumental Conditions:
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Parameter GC-MS/MS LC-MS/MS

Column DB-5ms or equivalent C18 or equivalent

Injection Mode Splitless -

Carrier Gas/Mobile Phase Helium

Acetonitrile/Water gradient with

formic acid or ammonium

formate

Ionization Mode Electron Ionization (EI) Electrospray Ionization (ESI)

Acquisition Mode
Multiple Reaction Monitoring

(MRM)

Multiple Reaction Monitoring

(MRM)

Visualizing the Workflow
The following diagram illustrates the typical experimental workflow for triadimenol residue

analysis.

Sample Preparation Extraction (QuEChERS) Clean-up (d-SPE) Analysis

Sample Receipt Homogenization Acetonitrile Extraction Salting Out & Centrifugation Dispersive SPE Centrifugation GC-MS/MS or LC-MS/MS Data Processing & Quantification

Click to download full resolution via product page

Caption: Experimental workflow for triadimenol residue analysis.

This guide provides a framework for understanding and implementing reliable methods for

triadimenol residue analysis. By comparing inter-laboratory performance and detailing robust

experimental protocols, it aims to support the scientific community in generating high-quality,

comparable data for food safety and research applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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